Structural properties and characterization of 2-Bromo-4-(3-methoxyphenyl)thiazole
Structural properties and characterization of 2-Bromo-4-(3-methoxyphenyl)thiazole
An In-Depth Technical Guide to the Structural Properties and Characterization of 2-Bromo-4-(3-methoxyphenyl)thiazole
Executive Summary
In contemporary medicinal chemistry and agrochemical development, the 1,3-thiazole scaffold remains a privileged pharmacophore due to its robust metabolic stability and ability to engage in diverse hydrogen-bonding interactions. Specifically, 2-Bromo-4-(3-methoxyphenyl)thiazole (CAS: 412923-56-9) serves as a highly versatile, bifunctional building block[1]. The presence of the C2-bromine atom provides an orthogonal reactivity handle for transition-metal-catalyzed cross-coupling, while the 3-methoxyphenyl group at the C4 position offers lipophilic bulk and a hydrogen-bond acceptor.
As a Senior Application Scientist, I have structured this whitepaper to move beyond basic descriptive chemistry. Herein, we will dissect the causality behind its synthetic assembly, outline self-validating experimental protocols, and establish a rigorous analytical framework for its characterization.
Physicochemical and Structural Profile
Understanding the baseline quantitative metrics of 2-Bromo-4-(3-methoxyphenyl)thiazole is critical for predicting its behavior in both synthetic workflows and biological assays. The following table summarizes its core structural and physicochemical properties[1].
| Property | Value / Description |
| Chemical Name | 2-Bromo-4-(3-methoxyphenyl)thiazole |
| CAS Registry Number | 412923-56-9 |
| Molecular Formula | C10H8BrNOS |
| Molecular Weight | 270.15 g/mol |
| Structural Features | 1,3-thiazole core, C2-bromine, C4-(3-methoxyphenyl) substituent |
| Hydrogen Bond Donors | 0 |
| Hydrogen Bond Acceptors | 3 (N, O, S) |
| Isotopic Signature | ~1:1 doublet at M and M+2 (due to 79 Br and 81 Br) |
Synthetic Methodology & Mechanistic Causality
The construction of 2-bromo-4-arylthiazoles typically avoids direct bromination of the unsubstituted thiazole ring due to poor regiocontrol and harsh required conditions. Instead, a strategic two-step approach is employed: a Hantzsch Thiazole Synthesis followed by a non-aqueous Sandmeyer-type Bromination [2][3].
Step 1: Hantzsch Cyclization
Causality of Choice: The Hantzsch synthesis is chosen for its absolute regiocontrol. By reacting an α -haloketone with thiourea, the sulfur atom selectively attacks the α -carbon, followed by cyclization of the nitrogen onto the carbonyl carbon[2].
Self-Validating Protocol:
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Reaction: Dissolve 1.0 equivalent of 2-bromo-1-(3-methoxyphenyl)ethanone and 1.1 equivalents of thiourea in absolute ethanol.
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Execution: Reflux the mixture for 2-4 hours.
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In-Process Validation: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the UV-active starting material and the appearance of a highly polar, ninhydrin-positive spot confirms the formation of the intermediate.
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Isolation: Cool to room temperature, neutralize with saturated aqueous NaHCO3 , and extract with ethyl acetate to yield 2-amino-4-(3-methoxyphenyl)thiazole .
Step 2: Anhydrous Sandmeyer Bromination
Causality of Choice: Traditional aqueous Sandmeyer conditions (NaNO2/HBr/H2O) often lead to competitive hydrolysis of the transient diazonium salt, yielding unwanted 2-hydroxythiazole byproducts. To circumvent this, an anhydrous protocol utilizing tert-butyl nitrite (t-BuONO) and Copper(II) bromide ( CuBr2 ) in acetonitrile is strictly required[3]. The t-BuONO acts as an organic-soluble nitrosating agent, while CuBr2 serves both as the bromide source and the single-electron transfer (SET) catalyst to drive the radical recombination[3].
Self-Validating Protocol:
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Preparation: Flame-dry a 3-neck round-bottom flask. Suspend CuBr2 (1.2 eq) in anhydrous acetonitrile and cool to 0 °C under nitrogen.
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Initiation: Add t-BuONO (1.5 eq) dropwise.
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Addition: Slowly add a solution of 2-amino-4-(3-methoxyphenyl)thiazole (1.0 eq) in acetonitrile.
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In-Process Validation: The reaction is self-indicating; the evolution of nitrogen gas ( N2 ) will be immediately visible. Once gas evolution ceases (typically 1-2 hours after warming to room temperature), the diazotization and subsequent radical collapse are complete.
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Quenching & Isolation: Quench with 1M HCl to break down copper complexes, extract with dichloromethane, and purify via silica gel chromatography to yield the target 2-Bromo-4-(3-methoxyphenyl)thiazole.
Fig 1: Two-step synthetic workflow for 2-Bromo-4-(3-methoxyphenyl)thiazole.
Analytical Characterization Framework
To ensure scientific integrity, the synthesized compound must be subjected to orthogonal analytical techniques. The following table outlines the expected quantitative spectral data used to validate the structure.
| Analytical Technique | Expected Quantitative Data / Signal Assignments |
| 1 H NMR (400 MHz, CDCl3 ) | δ 7.42 (s, 1H, Thiazole C5-H); δ 7.35-7.30 (m, 3H, Ar-H); δ 6.90 (ddd, 1H, Ar-H); δ 3.86 (s, 3H, -OCH3). |
| 13 C NMR (100 MHz, CDCl3 ) | δ 160.1 (C-OMe), 156.4 (Thiazole C4), 136.2 (Thiazole C2-Br), 134.5 (Ar-C), 129.8 (Ar-C), 118.5 (Ar-C), 114.2 (Ar-C), 113.8 (Thiazole C5), 111.5 (Ar-C), 55.4 (-OCH3). |
| High-Resolution Mass Spectrometry (ESI-HRMS) | Calculated for [C10H8BrNOS+H]+ : 269.9588. Found: 269.9590 ( 79 Br) and 271.9570 ( 81 Br) in a 1:1 isotopic ratio. |
| Infrared Spectroscopy (FT-IR, ATR) | νmax 3110 (C-H aromatic), 2940 (C-H aliphatic), 1605 (C=N), 1580 (C=C), 1240 (C-O-C ether stretch), 1045 (C-Br) cm −1 . |
Diagnostic Note: The most critical self-validating feature in the MS spectrum is the classic 1:1 doublet separated by 2 mass units, which definitively confirms the successful installation of the bromine atom[3]. Concurrently, the disappearance of the broad −NH2 stretch (~3300 cm −1 ) in the IR spectrum confirms the complete consumption of the intermediate.
Applications in Drug Development
The strategic placement of the bromine atom at the C2 position makes 2-Bromo-4-(3-methoxyphenyl)thiazole an ideal electrophile for palladium-catalyzed cross-coupling reactions. This allows drug development professionals to rapidly elaborate the scaffold during Structure-Activity Relationship (SAR) campaigns.
Fig 2: Divergent cross-coupling workflows utilizing the 2-bromothiazole core.
By subjecting the core to Suzuki-Miyaura conditions (using boronic acids and Pd(dppf)Cl2 ), researchers can generate extended biaryl systems often required for deep hydrophobic pocket binding in kinase targets. Alternatively, Buchwald-Hartwig amination allows for the introduction of solubilizing amine appendages, directly modulating the compound's pharmacokinetic (PK) profile.
References
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An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. URL:[Link]
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Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts. National Institutes of Health (NIH). URL:[Link]
